Cas no 1131614-62-4 (4-(Cyclohexylamino)-3-iodobenzoic acid)

4-(Cyclohexylamino)-3-iodobenzoic acid is a halogenated benzoic acid derivative featuring a cyclohexylamino substituent and an iodine atom at the 3-position. This compound is of interest in synthetic organic chemistry due to its potential as a versatile intermediate for the preparation of more complex molecules, particularly in pharmaceutical and agrochemical research. The iodine moiety offers opportunities for further functionalization via cross-coupling reactions, while the carboxylic acid group provides a handle for derivatization or conjugation. Its structural features make it suitable for applications in medicinal chemistry, where it may serve as a scaffold for drug discovery or as a precursor for targeted modifications.
4-(Cyclohexylamino)-3-iodobenzoic acid structure
1131614-62-4 structure
Product Name:4-(Cyclohexylamino)-3-iodobenzoic acid
CAS No:1131614-62-4
MF:C13H16INO2
MW:345.176115989685
CID:1030609
PubChem ID:44828871
Update Time:2025-06-09

4-(Cyclohexylamino)-3-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(Cyclohexylamino)-3-iodobenzoic acid
    • 4-(cyclohexylamino)-3-iodanyl-benzoic acid
    • A802904
    • AK133755
    • CTK8E2154
    • FT-0659988
    • KB-145192
    • SBB067973
    • AKOS015855994
    • 1131614-62-4
    • DTXSID40660960
    • 4-(Cyclohexylamino)-3-iodobenzoicacid
    • DB-060427
    • 4-(cyclohexylamino)-3-iodo-benzoic acid
    • SB83467
    • Inchi： 1S/C13H16INO2/c14-11-8-9(13(16)17)6-7-12(11)15-10-4-2-1-3-5-10/h6-8,10,15H,1-5H2,(H,16,17)
    • InChI Key： QLQFFHQEYDKAII-UHFFFAOYSA-N
    • SMILES： IC1C=C(C(=O)O)C=CC=1NC1CCCCC1

Computed Properties

  • Exact Mass: 345.02258g/mol
  • Monoisotopic Mass: 345.02258g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 49.3Ų

4-(Cyclohexylamino)-3-iodobenzoic acid Pricemore >>

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